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Compound of Interest

Compound Name: Tetrin A

Cat. No.: B1259516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tretinoin, also known as all-trans retinoic acid (ATRA), is a biologically active metabolite of

vitamin A. It plays a crucial role in various cellular processes, including cell growth,

differentiation, and apoptosis.[1][2][3] In cell culture, tretinoin is widely used to induce

differentiation in various cell types, such as neuronal differentiation of stem cells and myeloid

differentiation of leukemia cells.[2][4] Due to its hydrophobic nature and sensitivity to light and

heat, proper preparation and storage of tretinoin stock solutions are critical for obtaining

reproducible and reliable experimental results.[5][6] These application notes provide a detailed

protocol for the preparation, storage, and handling of tretinoin stock solutions for use in cell

culture applications.
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Property Value Reference

Molecular Formula C₂₀H₂₈O₂ [1][7]

Molecular Weight 300.44 g/mol [1][3]

Appearance
Yellow to light-orange

crystalline powder
[3][7]

CAS Number 302-79-4 [1][7]

Solubility of Tretinoin
Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ≤ 100 mM (upon warming) [4]

≥ 20 mg/mL [8]

25 mg/mL [1]

60 mg/mL (199.73 mM) [9]

Ethanol ≤ 2 mM [2]

7 mg/mL [9]

10 mg/mL [1]

~0.5 mg/mL [8]

Water Insoluble [9]
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Parameter Concentration Reference

Stock Solution

Recommended Range 1 mM - 100 mM in DMSO [4][6][10]

Example Preparation (10 mM)
Resuspend 10 mg in 3.33 mL

of fresh DMSO
[2]

Example Preparation (15 mM)
Reconstitute 5 mg of powder in

1.11 mL of DMSO
[1]

Example Preparation (50 mM)
Reconstitute 50 mg in 3329 µL

of pure DMSO
[4]

Working Concentration

General Range 500 nM to 1 µM [4]

For Acne (Topical) 0.025% - 0.1% [11][12]

For Anti-aging (Topical) 0.025% - 0.05% [11]

Experimental Protocols
Materials and Reagents

Tretinoin (all-trans retinoic acid) powder (light-protected vial)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, light-protected microcentrifuge tubes or cryovials

Sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Class II biological safety cabinet

Vortex mixer

Water bath or incubator set to 37°C (optional)
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Preparation of a 10 mM Tretinoin Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration. Adjustments can be made based on the desired final concentration.

Pre-weighing and Handling Precautions: Tretinoin is light-sensitive; therefore, all procedures

should be performed in a dark room or with minimal light exposure.[5] Use amber or foil-

wrapped tubes to protect the compound from light.

Equilibration: Allow the vial of tretinoin powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Calculation:

Molecular weight of tretinoin = 300.44 g/mol .

To prepare a 10 mM (0.01 M) solution, you need 0.01 moles per liter.

For 1 mL (0.001 L) of stock solution, you need: 0.01 mol/L * 0.001 L = 0.00001 moles.

Mass required = 0.00001 moles * 300.44 g/mol = 0.0030044 g = 3.00 mg.

Alternatively, to prepare a 10 mM stock solution from 10 mg of tretinoin, the required

volume of DMSO is: (10 mg / 300.44 g/mol ) / 0.01 mol/L = 0.003328 L = 3.33 mL.[2]

Reconstitution:

In a biological safety cabinet, carefully add the calculated volume of anhydrous DMSO to

the vial containing the pre-weighed tretinoin powder.

For example, to prepare a 10 mM stock solution, add 1.66 mL of DMSO to 5 mg of

tretinoin.[3]

Dissolution:

Close the vial tightly and vortex gently until the powder is completely dissolved. The

solution should be clear and yellow.
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If the compound does not dissolve completely at room temperature, it can be warmed

briefly at 37°C for 3-5 minutes to aid dissolution.[4][13] Avoid prolonged heating.[6]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected microcentrifuge tubes or cryovials.[1][2][5] This prevents repeated freeze-

thaw cycles which can degrade the compound.[1][5]

Store the aliquots at -20°C.[1][2][4] Properly stored stock solutions in DMSO are stable for

several months.[3][5] Some sources suggest stability for up to 6 months.[3]

Preparation of Working Solution
Thawing: Thaw a single aliquot of the stock solution at room temperature or in a 37°C water

bath just before use.[4]

Dilution:

Pre-warm the cell culture medium to 37°C before adding the tretinoin stock solution to

avoid precipitation.[4]

Dilute the stock solution to the desired final working concentration directly in the pre-

warmed cell culture medium.

Mix gently by pipetting or inverting the tube. Avoid vigorous vortexing.[5]

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium does not exceed a level that is toxic to the specific cell line being used, typically ≤

0.1% to 0.5%.[2][4][5]

Use: Use the freshly prepared working solution immediately. Do not store aqueous solutions

of tretinoin for more than a day.[8]

Mandatory Visualizations
Experimental Workflow for Tretinoin Stock Solution
Preparation
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Caption: Workflow for preparing tretinoin stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://static.miltenyibiotec.com/asset/150655405641/document_qadli6d9j94qv6j5fg4o1qc92n?content-disposition=inline
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Solubilizing_Retinoid_Compounds_for_Cell_Culture.pdf
https://www.researchgate.net/post/How_to_dissolve_all_trans_retinoic_Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Retinoic-Acid
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/11017.pdf
https://www.selleckchem.com/products/retinoic-acid-tretinoin-vitamin-a-acid.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8055708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8055708/
https://www.redboxrx.com/blog/tretinoin-strengths-dosing-everything-you-need-to-know
https://www.redboxrx.com/blog/tretinoin-strengths-dosing-everything-you-need-to-know
https://cityskinclinic.com/tretinoin-strength/
https://www.researchgate.net/post/How_to_dissolve_all-trans_retinoic_acid_R2625-100MG_with_DMSO
https://www.benchchem.com/product/b1259516#tretinoin-stock-solution-preparation-for-cell-culture
https://www.benchchem.com/product/b1259516#tretinoin-stock-solution-preparation-for-cell-culture
https://www.benchchem.com/product/b1259516#tretinoin-stock-solution-preparation-for-cell-culture
https://www.benchchem.com/product/b1259516#tretinoin-stock-solution-preparation-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1259516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

